Cas no 188442-41-3 (5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one)

• Product Name: 5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one
• CAS No: 188442-41-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 2785579
• PubChem ID: 57357659
• Update Time: 2025-04-21

5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(HEX-1-EN-1-YL)-4-METHYLOXOLAN-2-ONE
• 188442-41-3
• DTXSID20723789
• 5-(Hex-1-EN-1-YL)-4-methyloxolan-2-one

• Inchi： 1S/C11H18O2/c1-3-4-5-6-7-10-9(2)8-11(12)13-10/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key： BYIRFTDMZHFGOJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C1C=CCCCC)=O

Computed Properties

• Exact Mass: 182.130679813Da
• Monoisotopic Mass: 182.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų